Cas no 3001-72-7 (2H,3H,4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidine)

• Product Name: 2H,3H,4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidine
• CAS No: 3001-72-7
• MF: C₇H₁₂N₂
• MW: 124.183581352234
• MDL: MFCD00005554
• CID: 43680
• PubChem ID: 24860252
• Update Time: 2025-06-26

2H,3H,4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,3,4,6,7,8-Hexahydropyrrolo[1,2-a]pyrimidine
• DBN
• 1,5-Diazabicyclo(4.3.0)non-5-ene
• 1,5-Diazabicyclo-(4,3,0)-Non-5-Ene
• 1,5-Diazabicyclo[4.3.0]non-5-ene (DBN)
• 1,5-Diazabicyclo[4.3.0]non-5-ene
• 1,5-Diazabicyclo[4.3.0]-5-nonene
• 1,5-Diazabicyclo[4,3,0] non-5-ene
• 2H,3H,4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidine
• Pyrrolo[1,2-a]pyrimidine, 2,3,4,6,7,8-hexahydro-
• 978M4OL12Q
• 2,3,4,6,7,8-hexahydropyrrolo(1,2-a)pyrimidine
• D1313
• InChI=1/C7H12N2/c1-3-7-8-4-2-6-9(7)5-1/h1-6H
• AKOS005206778
• EINECS 221-087-3
• Z406355328
• MFCD00005554
• 1,5-diazabicyclo [4.3.0]non-5-ene
• 1,5-diaza- bicylo-[4,3,0]-non-5-ene
• 1,5-diazabicyclo-[4,3,0]-non-5-ene
• 1,5-diazabicyclo [4.3.0]-5-nonene
• SCHEMBL2927
• NSC-118106
• 2,3,4,6,7,8-hexahydro-pyrrolo[1,2-a]pyrimidine
• 1,5-diazabicyclo-[4.3.0]non-5-ene
• CHEMBL3303308
• 3001-72-7
• EN300-39944
• 1,5-diazabicyclo[4,3,0]-5-nonene
• 1,5-Diazabicyclo[4.3.0]non-5-ene, purum, >=98.0% (GC)
• 1,5-diazabicyclo[4,3,0]non-5-ene
• A820145
• DTXSID10184087
• NSC118106
• FT-0606950
• BCP30896
• NS00028824
• 1,5-diaza-bicyclo[4.3.0] non-5-ene
• 2,3,4,6,7,8-Hexahydropyrrolo[1,2-a]pyrimidine Pyrrolo[1,2-a]pyrimidine, 2,3,4,6,7,8-hexahydro- PYRROLIDINO[1,2:A]1,4,5,6-TETRAHYDRO-PYRIMIDINE
• NSC 118106
• CHEBI:183972
• 1,5-diazabicyclo(4,3,0)non-5-ene
• AKOS025243303
• UNII-978M4OL12Q
• CS-W016569
• Q-101285
• 2,3,4,6,7,8-Hexahydropyrrolo[1,2-a]pyrimidine #
• 1,5-diazabicyclo[4.3.0]-non-5-ene
• 1,5-Diazabicyclo[4.3.0]non-5-ene, 98%
• 1,5-diazabicyclo[4.3.0] -5-nonene
• 2,3,4,6,7,8-Hexahydropyrrolo[1,2-a]pyrimidine pound DBN pound(c)
• C93461
• 1,5-diaza-bicyclo[4.3.0]non-5-ene
• 1,5-diazabicyclo -[4.3.0]non-5-ene
• NBU
• 1,5-diazabicyclo-[4.3.0] non-5-ene
• Q307070
• 1,5-DIAZABICYCLO(4.3.0)NON-5-ENE [MI]
• F8889-2155
• 1,5-Diazabicyclo[4.3.0]non-5-ene,98%
• DB-047689
• STL185618

• MDL： MFCD00005554
• Inchi： 1S/C7H12N2/c1-3-7-8-4-2-6-9(7)5-1/h1-6H2
• InChI Key： SGUVLZREKBPKCE-UHFFFAOYSA-N
• SMILES： N12CCCN=C1CCC2
• BRN： 2417

Computed Properties

• Exact Mass: 124.10000
• Monoisotopic Mass: 124.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 15.6A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.005 g/mL at 25 °C(lit.)
• Boiling Point: 95-98 °C/7.5 mmHg(lit.)
• Flash Point: Fahrenheit: 201.2 ° f
  Celsius: 94 ° c
  
• Refractive Index: n20/D 1.519(lit.)
  n20/D 1.521
• Water Partition Coefficient: dissolution
• PSA: 15.60000
• LogP: 0.25790
• Sensitiveness: Air Sensitive
• Solubility: Soluble in water

2H,3H,4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3267 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：1-3-8-10
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Packing Group：II
• Hazard Level：8
• Risk Phrases：R34
• Packing Group：II
• Safety Term：8
• Storage Condition：Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry and well ventilated area, away from incompatible substances and corrosive substances. Not exposed to air Avoid moisture. Store in inert atmosphere.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds